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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for a professional scientific

audience. N-Propyl nitrate is a hazardous and explosive material that should only be handled

by trained professionals in a controlled laboratory environment with appropriate safety

measures in place.

Introduction
N-Propyl nitrate (NPN), with the chemical formula C₃H₇NO₃, is a colorless to straw-colored

liquid organic nitrate ester known for its ether-like odor.[1][2][3] While it has applications as a

fuel ignition promoter and rocket propellant, its primary characteristic of interest in a safety and

research context is its explosive nature.[4] NPN is classified as a Class IB Flammable Liquid

and a strong oxidizing agent that poses a significant fire and explosion risk.[3][5] It is shock-

sensitive and can decompose explosively under various stimuli, including impact, friction, and

heat, especially when under confinement.[1][6] This guide provides a detailed technical

overview of its explosive properties, decomposition mechanisms, and the standardized

experimental protocols used to characterize its sensitivity.

Physicochemical and Explosive Properties
The fundamental properties of N-Propyl nitrate are summarized in the table below. These

values are critical for understanding its behavior under various conditions.
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Property Value Reference(s)

Molecular Formula C₃H₇NO₃ [7]

Molecular Weight 105.1 g/mol [1][5][8]

Appearance
Colorless to straw-colored

liquid
[3][5]

Odor Ether-like [4][5]

Density (Specific Gravity) 1.06 g/cm³ at 15°C [1]

Boiling Point 110.5 °C (231 °F) [1][5]

Flash Point 20 °C (68 °F) [1][5][6]

Autoignition Temperature 175 °C (347 °F) [1][6]

Explosive Limits in Air 2% (LEL) to 100% (UEL) [1][3][5]

NFPA 704 Rating
Health: 2, Flammability: 3,

Instability: 3
[1]

Decomposition and Explosive Nature
The explosive energy of N-Propyl nitrate is released through rapid thermal decomposition.

The process is initiated by the cleavage of the weakest bond in the molecule, the O-NO₂ bond.

Thermal Decomposition Mechanism
Studies on the thermal decomposition of alkyl nitrates have shown a consistent mechanism.

The initial and rate-determining step is the homolytic fission of the O-NO₂ bond, which has a

dissociation energy of approximately 38.0 ± 1.2 kcal/mol for NPN. This cleavage yields an n-

propoxy radical and a nitrogen dioxide molecule. The highly reactive n-propoxy radical then

undergoes further rapid decomposition, primarily through C-C bond fission, to produce an ethyl

radical and formaldehyde.

The overall decomposition can be represented as follows:

Initiation: CH₃CH₂CH₂-O-NO₂ → CH₃CH₂CH₂-O• + •NO₂
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Propagation: CH₃CH₂CH₂-O• → •CH₂CH₃ + CH₂O (Formaldehyde)

These reactions release significant thermal energy and gaseous products, which, under

confinement, can lead to a rapid pressure increase and subsequent detonation.
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Caption: Thermal decomposition pathway of N-Propyl nitrate.

Sensitivity to External Stimuli
The sensitivity of an explosive material to external stimuli like impact and friction is a critical

safety parameter. Standardized tests are used to quantify this sensitivity.

Impact Sensitivity
Impact sensitivity refers to the propensity of a material to detonate or decompose when

subjected to a sudden, sharp force. NPN is known to be shock-sensitive.[1][2] While specific

quantitative H₅₀ data for N-Propyl nitrate is not readily available in the reviewed literature, it is

often used as a reference material for calibrating drop-weight testers.[9] For transport
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classification, a liquid is considered too dangerous if it is more sensitive than iso-propyl nitrate,

which has a reported median drop height (H₅₀) of 14.0 cm.[9]

This test determines the 50% probability height (H₅₀) from which a standard weight must be

dropped to cause a reaction.

Apparatus: An ERL Type 12 Drop-Weight Machine or equivalent, consisting of a guided drop

weight (typically 2.5 kg), a steel striker pin, a steel anvil, and a mechanism to release the

weight from a precisely measured height.[10] For liquids, a specialized striker and sample

cup assembly is used to contain the sample.[10]

Sample Preparation: A small, precise volume of the liquid sample (typically 35-40 mg) is

pipetted into the sample cup.[10]

Procedure:

The sample cup is placed on the anvil. The striker pin is carefully placed on top of the

sample.

The weight is raised to a predetermined height and released, impacting the striker.

The outcome is recorded as a "Go" (reaction, indicated by sound, flash, or smoke) or "No-

Go" (no reaction).[10]

A statistical method, such as the Bruceton "up-and-down" method, is used to determine

subsequent drop heights. If a "Go" is observed, the next drop is from a lower height; if a

"No-Go," the next drop is from a higher height.

Data Analysis: After a series of ~15-25 drops, the H₅₀ value is calculated statistically. This

represents the height at which there is a 50% probability of initiating a reaction. The impact

energy is then calculated (E = mass × gravity × H₅₀).
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Caption: Experimental workflow for the drop-weight impact sensitivity test.
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Friction Sensitivity
Friction sensitivity is the tendency of a material to initiate upon being subjected to frictional

forces. NPN may decompose explosively on friction or concussion.[6] However, standardized

friction tests, such as the BAM method, are not typically performed on liquids due to their

lubricating properties, which can produce misleading results.[11] Consequently, a standard,

quantitative friction sensitivity value for N-Propyl nitrate is not available in the literature. For a

solid substance to be considered "not too dangerous for transport," the UN criterion is a limiting

load of less than 80 N should not cause an explosion.[11]

This protocol describes the standard procedure, though it is primarily intended for solids.

Apparatus: A BAM (Bundesanstalt für Materialforschung und -prüfung) friction tester, which

consists of a fixed porcelain pin mounted on a weighted loading arm and a movable

porcelain plate mounted on a motorized carriage.[12] The loading arm can be fitted with

weights to apply a normal force ranging from 5 N to 360 N.[4]

Sample Preparation: A small amount of the substance (approx. 10 mm³) is placed on the

porcelain plate.[13]

Procedure:

The loading arm is lowered so the porcelain pin contacts the sample with a specific,

predetermined force.

The motor is activated, causing the porcelain plate to move back and forth under the pin

one time over a distance of 10 mm.[12]

The operator observes for any sign of reaction, including a report (sound), spark, flash, or

smoke/decomposition. An "explosion" is typically defined as a report, spark, or flash.[11]

The test is repeated up to six times at a given load.

Data Analysis: The result is reported as the lowest load at which an explosion occurs in at

least one of six trials. If no reaction is seen at 360 N, the result is reported as >360 N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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